5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine

• IUPAC Name: 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine
• InChI: InChI=1S/C15H18N2O2/c1-9-5-11(15(19-4)13(6-9)18-3)12-8-17-14(16)7-10(12)2/h5-8H,1-4H3,(H2,16,17)
• InChI Key: UEGKODRWLMEKKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OC)OC)C2=CN=C(C=C2C)N
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine, also known as 2C-E, is a synthetic compound that belongs to the phenethylamine class of psychoactive substances. It was first synthesized in 1991 by Alexander Shulgin, a renowned chemist and pharmacologist, and has gained popularity in recent years due to its potent psychedelic effects. In

Mechanism of Action

The mechanism of action of 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine involves the activation of the serotonin 2A receptor, which leads to the release of neurotransmitters such as dopamine and norepinephrine. This results in the alteration of sensory perception, mood, and thought. The exact mechanism of action of 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine is not fully understood and requires further research.
Biochemical and Physiological Effects
5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine produces a wide range of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and alters visual perception. Other effects include changes in mood, thought, and perception of time.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine in lab experiments include its potent psychedelic effects, which make it useful for studying the effects of psychoactive substances on the brain and behavior. However, its use is limited due to the complexity of its synthesis and the potential risks associated with its use.

Future Directions

Future research on 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine should focus on its potential therapeutic applications, such as its use in the treatment of depression, anxiety, and addiction. It should also explore the long-term effects of 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine use on the brain and behavior. Furthermore, research should be conducted to develop safer and more efficient synthesis methods for 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine.

Synthesis Methods

The synthesis of 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine involves the reaction of 2,5-dimethoxyphenethylamine with 4-methylpyridine-2-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization to yield pure 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine. The synthesis method is highly complex and requires a skilled chemist to carry out.

Scientific Research Applications

5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine has been used extensively in scientific research to study its effects on the human brain and behavior. It is a potent psychedelic substance that produces profound alterations in perception, mood, and thought. Studies have shown that 5-(2,3-dimethoxy-5-methylphenyl)-4-methylpyridin-2-amine activates the serotonin 2A receptor, which is responsible for the psychedelic effects of substances such as LSD and psilocybin.